methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate

• IUPAC Name: methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate
• InChI: InChI=1S/C15H18N4O3/c1-3-10-4-5-17-12(6-10)14(20)19-13(15(21)22-2)7-11-8-16-9-18-11/h4-6,8-9,13H,3,7H2,1-2H3,(H,16,18)(H,19,20)/t13-/m1/s1
• InChI Key: CBKMEMSZGWBARF-CYBMUJFWSA-N
• Canonical SMILES: CCC1=CC(=NC=C1)C(=O)NC(CC2=CN=CN2)C(=O)OC
• Isomeric SMILES: CCC1=CC(=NC=C1)C(=O)N[C@H](CC2=CN=CN2)C(=O)OC
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

Methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate, also known as MEPC, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

Methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate is believed to exert its therapeutic effects through its ability to inhibit certain enzymes and proteins involved in cancer growth and inflammation. Specifically, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition can prevent the migration and invasion of cancer cells, as well as reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibiting cancer cell growth, reducing inflammation, and regulating the immune response. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate in lab experiments is its ability to selectively inhibit certain enzymes and proteins, making it a useful tool for studying these targets. However, this compound's complex synthesis method and limited availability may pose limitations for its use in lab experiments.

Future Directions

There are several potential future directions for research on methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate, including:
1. Further investigation of its therapeutic potential in cancer and inflammation.
2. Development of more efficient synthesis methods to increase availability.
3. Study of its potential use in combination with other therapies.
4. Investigation of its effects on other diseases and conditions.
5. Development of this compound derivatives with improved properties.
In conclusion, this compound is a chemical compound that has shown promise in scientific research for its potential therapeutic applications. Its ability to selectively inhibit certain enzymes and proteins makes it a useful tool for studying these targets, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

Methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate can be synthesized through a multistep process involving the reaction of 2-ethylpyridine-4-carboxylic acid with N,N'-carbonyldiimidazole to form an activated ester. This ester is then reacted with 1H-imidazole-5-amine to form the desired product, this compound.

Scientific Research Applications

Methyl (2R)-2-[(4-ethylpyridine-2-carbonyl)amino]-3-(1H-imidazol-5-yl)propanoate has been studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models.